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Compound of Interest

Compound Name: Tert-butyl 3-hydroxypropanoate

Cat. No.: B1284309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of tert-butyl 3-hydroxypropanoate, with a focus on its solubility characteristics.

This information is critical for its application in research, particularly in the synthesis of

photosensitizing agents and antitumor compounds.[1]

Core Compound Information
Tert-butyl 3-hydroxypropanoate is an ester with the chemical formula C₇H₁₄O₃.[1] It is also

known by several synonyms, including 1,1-Dimethylethyl 3-hydroxypropanoate and 3-

Hydroxypropionic acid tert-butyl ester.[1] This compound serves as a key reagent in various

organic syntheses.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tert-butyl 3-hydroxypropanoate is

presented in the table below. This data has been compiled from various chemical suppliers and

databases.
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Property Value Source

CAS Number 59854-11-4 [1][2]

Molecular Formula C₇H₁₄O₃ [1]

Molecular Weight 146.18 g/mol [3]

Appearance Colorless to off-white liquid [2]

Density 0.990 g/mL at 20 °C [2]

Boiling Point 37-38 °C at 2 Torr [2]

Refractive Index n20/D 1.424 [2]

Physical Form Liquid

pKa (Predicted) 14.33 ± 0.10 [2]

Solubility Profile
While specific quantitative solubility data for tert-butyl 3-hydroxypropanoate in various

solvents is not readily available in published literature, its structural features as an ester with a

hydroxyl group suggest certain solubility characteristics. The presence of the polar hydroxyl

and ester groups would imply some degree of solubility in polar solvents, while the tert-butyl

group contributes to its solubility in nonpolar organic solvents.

General Solubility Expectations:

Water: Likely to have limited solubility in water. The polar functional groups will interact with

water, but the nonpolar tert-butyl group will hinder complete miscibility.

Alcohols (e.g., Ethanol, Methanol): Expected to be soluble due to the ability to form hydrogen

bonds with the solvent.

Ethers (e.g., Diethyl ether): Expected to be soluble.

Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Expected to be soluble.
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Hydrocarbon Solvents (e.g., Hexane, Toluene): Solubility may be moderate due to the

nonpolar tert-butyl group.

For precise quantitative determination of solubility, experimental evaluation is necessary.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the water solubility of a

liquid compound like tert-butyl 3-hydroxypropanoate, adapted from the OECD Guideline 105

(Water Solubility).[4][5][6]

Objective: To determine the saturation mass concentration of tert-butyl 3-hydroxypropanoate
in water at a specified temperature.

Materials:

Tert-butyl 3-hydroxypropanoate (high purity)

Distilled or deionized water

Thermostatically controlled shaker or water bath

Analytical balance

Centrifuge

Appropriate analytical instrumentation for quantification (e.g., Gas Chromatography with

Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatography (HPLC))

Volumetric flasks and pipettes

Glass vials with screw caps

Procedure:

Preliminary Test:
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To estimate the approximate solubility, add small, incremental amounts of tert-butyl 3-
hydroxypropanoate to a known volume of water in a vial.

After each addition, shake the vial vigorously and visually inspect for the presence of an

undissolved phase.

This preliminary test helps in determining the appropriate amount of substance to be used

in the definitive test.

Flask Method (for solubilities > 10⁻² g/L):

Add an excess amount of tert-butyl 3-hydroxypropanoate (as determined from the

preliminary test) to a known volume of water in a glass-stoppered flask.

Place the flask in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 20 °C).

Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours).

Periodically, take samples to monitor the approach to equilibrium.

Once equilibrium is reached, cease agitation and allow the mixture to stand at the test

temperature to allow for phase separation.

Carefully take a sample from the aqueous phase, ensuring no undissolved ester is

transferred. Centrifugation is recommended to separate the two phases.

Analyze the concentration of tert-butyl 3-hydroxypropanoate in the aqueous sample

using a validated analytical method (e.g., GC-FID or HPLC).

Perform the determination in at least duplicate.

Data Analysis:

Calculate the mean concentration from the replicate measurements.

The water solubility is reported as the mass of the solute per volume of the solvent (e.g., in

g/L or mg/mL) at the specified temperature.
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Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the water solubility of

tert-butyl 3-hydroxypropanoate using the flask method.
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Workflow for Water Solubility Determination (Flask Method)
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Caption: Workflow for determining water solubility via the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1284309?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/59854-11-4-tert-butyl-3-hydroxypropionate-pa270025355.html
https://amp.chemicalbook.com/Error/Index
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-3-hydroxypropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-3-hydroxypropanoate
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.benchchem.com/product/b1284309#tert-butyl-3-hydroxypropanoate-solubility-and-physical-properties
https://www.benchchem.com/product/b1284309#tert-butyl-3-hydroxypropanoate-solubility-and-physical-properties
https://www.benchchem.com/product/b1284309#tert-butyl-3-hydroxypropanoate-solubility-and-physical-properties
https://www.benchchem.com/product/b1284309#tert-butyl-3-hydroxypropanoate-solubility-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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